N-(tert-butyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide

• IUPAC Name: N-tert-butyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide
• InChI: InChI=1S/C15H19N3O2/c1-11(19)18(15(2,3)4)10-13-16-14(17-20-13)12-8-6-5-7-9-12/h5-9H,10H2,1-4H3
• InChI Key: NHJOWNOGSQTGAX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N(CC1=NC(=NO1)C2=CC=CC=C2)C(C)(C)C
• Molecular Formula: C15H19N3O2
• Molecular Weight: 273.33 g/mol

Description

N-(tert-butyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide, also known as BPA or BODIPY-FL-Ac-TMRM, is a fluorescent probe used in scientific research to study the biochemical and physiological effects of various compounds. This compound has gained popularity due to its unique properties, including its ability to selectively bind to mitochondrial membranes and its fluorescent properties, which make it an ideal tool for studying biological processes.

Mechanism of Action

The mechanism of action of N-(tert-butyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide involves its ability to selectively bind to mitochondrial membranes and its fluorescent properties. When excited with light of a specific wavelength, the compound emits light of a different wavelength, allowing researchers to monitor its location and movement within cells.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been used to study mitochondrial function, apoptosis, and oxidative stress, among other processes.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using N-(tert-butyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide in lab experiments is its ability to selectively bind to mitochondrial membranes, allowing researchers to study mitochondrial function in real-time. However, one limitation of this compound is its potential toxicity, as it can disrupt mitochondrial function at high concentrations.

Future Directions

There are a number of potential future directions for research involving N-(tert-butyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide. One area of interest is in the development of new fluorescent probes with improved properties, such as increased selectivity and reduced toxicity. Additionally, researchers are interested in exploring the potential therapeutic applications of this compound, particularly in the treatment of mitochondrial disorders.

Synthesis Methods

The synthesis of N-(tert-butyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide involves the reaction of tert-butylamine with 3-phenyl-1,2,4-oxadiazole-5-carboxaldehyde to form the corresponding imine. This imine is then reacted with acetic anhydride to yield the final product.

Scientific Research Applications

N-(tert-butyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide has been widely used in scientific research to study various biological processes. One of its primary applications is in the study of mitochondrial function, as it selectively binds to mitochondrial membranes and can be used to measure mitochondrial membrane potential.